Cas no 1134188-25-2 (Lubiprostone-d9.DISCONTINUED. See L473503)

• Product Name: Lubiprostone-d9.DISCONTINUED. See L473503
• CAS No: 1134188-25-2
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 1062367
• PubChem ID: 459533
• Update Time: 2025-04-20

Lubiprostone-d9.DISCONTINUED. See L473503 Chemical and Physical Properties

Names and Identifiers

• Lubiprostone-d9.DISCONTINUED. See L473503
• Lubiprostone-d9
• Lubiprostone-d9. DIS
• STL230889
• 6-aminopyridine-3-sulfonicacid
• 1134188-25-2
• 6-Amino-3-pyridinesulfonic acid
• DB-017482
• Lubiprostone-d9.
• Z56767047
• CHEMBL1451230
• SMR000273318
• 3-Pyridinesulfonicacid,6-amino-
• SCHEMBL1700622
• DISCONTINUED. See L473503
• 2-Aminopyridine-5-sulphonic acid
• 3-Pyridinesulfonic acid, 6-amino-
• MLS000713837
• 6-aminopyridine-3-sulfonic acid
• 2-Aminopyridine-5-sulfonic acid
• CS-0043744
• CCG-2185
• HMS2629G10
• YXFLGKSXYWHALA-UHFFFAOYSA-N
• A810378
• MFCD00160315
• AKOS000267438
• 16250-08-1
• AE-848/32330063
• DTXSID60332672
• DS-15283

• Inchi： 1S/C5H6N2O3S/c6-5-2-1-4(3-7-5)11(8,9)10/h1-3H,(H2,6,7)(H,8,9,10)
• InChI Key： YXFLGKSXYWHALA-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 399.27800
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 91.67000
• LogP: 4.15250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives